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Compound of Interest

Compound Name: 2-Bornanone oxime

Cat. No.: B083146 Get Quote

For Immediate Reference by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

2-Bornanone oxime (CAS No. 13559-66-5). All researchers, scientists, and drug development

professionals must adhere to these protocols to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bornanone oxime is a colorless crystalline solid.[1] While a comprehensive Safety Data

Sheet (SDS) with detailed toxicological data is not readily available, precautionary measures

are mandatory. The following PPE is required for all personnel handling this compound:
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PPE Category Specification Rationale

Eye Protection Chemical safety goggles
Protects eyes from potential

splashes or airborne particles.

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

Minimizes inhalation of any

potential vapors or dust.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Bornanone oxime is provided

below for operational planning.

Property Value

Molecular Formula C10H17NO[1]

Molecular Weight 167.25 g/mol

Appearance Colorless crystalline solid[1]

Melting Point 110°C[1]

Boiling Point 243°C at 760 mmHg[1]

Flash Point 136.5°C[1]

Vapor Pressure 0.0109 mmHg at 25°C[1]

Safe Handling and Storage
Adherence to the following handling and storage procedures is mandatory to minimize

exposure and maintain chemical integrity.

Operational Plan: Step-by-Step Handling Procedure
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Preparation: Ensure all required PPE is correctly worn before handling the compound. Work

must be conducted in a designated, well-ventilated area, preferably within a chemical fume

hood.

Weighing and Transfer: Handle 2-Bornanone oxime as a solid. Use appropriate tools (e.g.,

spatula) for transfer to minimize dust generation. Avoid direct contact with skin and eyes.

In Case of Contact:

Skin Contact: Do not breathe dust. Avoid contact with skin and eyes.

Eye Contact: Avoid contact with skin and eyes.

Post-Handling: Thoroughly clean the work area after handling is complete. Wash hands and

any exposed skin with soap and water.

Storage Plan
Store in a tightly closed container in a cool, dry place.

Keep away from incompatible materials.

Disposal Plan
All waste containing 2-Bornanone oxime must be treated as hazardous waste.

Step-by-Step Disposal Procedure
Segregation: Collect all materials contaminated with 2-Bornanone oxime (e.g., gloves,

weighing paper, contaminated labware) in a designated, sealed hazardous waste container.

Labeling: Clearly label the waste container as "Hazardous Waste: 2-Bornanone oxime" and

include the date of accumulation.

Disposal: Arrange for disposal through the institution's environmental health and safety

office, following all local, state, and federal regulations for chemical waste disposal.

Logical Relationship Diagram
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The following diagram illustrates the logical flow of safety precautions when working with 2-
Bornanone oxime.

Workflow for Safe Handling of 2-Bornanone Oxime

Assess Hazards

Select and Don Appropriate PPE

Handle in Ventilated Area

Store Properly Segregate and Label Waste

Dispose via EHS

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 2-Bornanone oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
2-Bornanone Oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083146#personal-protective-equipment-for-handling-
2-bornanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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